2-[2-(Oxan-4-yl)-1,3-thiazol-4-yl]acetic acid

• IUPAC Name: 2-[2-(oxan-4-yl)-1,3-thiazol-4-yl]acetic acid
• InChI: InChI=1S/C10H13NO3S/c12-9(13)5-8-6-15-10(11-8)7-1-3-14-4-2-7/h6-7H,1-5H2,(H,12,13)
• InChI Key: XXNRLAZXXFGQAO-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1C2=NC(=CS2)CC(=O)O
• Molecular Formula: C10H13NO3S
• Molecular Weight: 227.28 g/mol
• CAS RN: 1248694-60-1

Description

“2-[2-(Oxan-4-yl)-1,3-thiazol-4-yl]acetic acid” is a chemical compound with the molecular formula C10H13NO3 and a molecular weight of 227.28. It is a pharmaceutical intermediate.

Synthesis Analysis

The synthesis of compounds containing the thiazole ring, such as “2-[2-(Oxan-4-yl)-1,3-thiazol-4-yl]acetic acid”, has been a subject of research due to their biological activities. The synthesis process often involves the reaction of 2-(thiophen-2-yl)acetic acid with 2-aminothiophene-3-carbonitrile.

Molecular Structure Analysis

The molecular structure of “2-[2-(Oxan-4-yl)-1,3-thiazol-4-yl]acetic acid” consists of a thiazole ring attached to an oxan ring and an acetic acid group. The thiazole ring is a five-membered heterocyclic compound, which contains sulfur and nitrogen at position-1 and -3, respectively.

Chemical Reactions Analysis

Thiazoles, like the one present in “2-[2-(Oxan-4-yl)-1,3-thiazol-4-yl]acetic acid”, are known for their diverse biological activities. The chemical reactions involving thiazoles can be influenced by substituents at different positions on the thiazole ring.

Scientific Research Applications

Agriculture and Pest Control

• .

Antioxidant Research

• . Researchers explore its potential in combating oxidative stress-related diseases.

Mechanism of Action

Target of Action

Compounds with a thiazole ring, like this one, have been found in many potent biologically active compounds, such as antimicrobial, antiretroviral, antifungal, and antineoplastic drugs .

Mode of Action

Thiazole derivatives are known to interact with their targets in various ways, leading to different biological outcomes .

Biochemical Pathways

Thiazole derivatives have been reported to activate or inhibit various biochemical pathways and enzymes .

Result of Action

Thiazole derivatives have been associated with a range of biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .

Action Environment

The thiazole ring is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes .